![molecular formula C23H25N3O4S B2812057 N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)-4-tosylbutanamide CAS No. 941878-69-9](/img/structure/B2812057.png)
N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)-4-tosylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a tetrahydronaphthalen-2-yl group, an oxadiazol group, and a tosyl group attached to a butanamide backbone .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The tetrahydronaphthalen-2-yl group is a type of hydrocarbon ring, while the oxadiazol group contains nitrogen and oxygen atoms .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present. For example, the oxadiazol group might participate in reactions with nucleophiles, while the tosyl group could potentially act as a leaving group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties .Scientific Research Applications
Anticancer Potential : A series of 1,3,4-oxadiazole derivatives, including the specified compound, have been synthesized and investigated for their cytotoxic effects on different cancer cell lines, such as A549 human lung adenocarcinoma and C6 rat glioma. These compounds showed potent anticancer properties, particularly in inducing apoptosis and affecting mitochondrial membrane potential in cancer cells. They were also found to be potential orally bioavailable anticancer agents due to their compliance with Lipinski's rule of five (Altıntop, Sever, Çiftçi, Turan-Zitouni, Kaplancıklı, & Özdemir, 2018).
Matrix Metalloproteinases (MMPs) Inhibition : Research on oxadiazole, thiadiazole, and triazole derivatives has shown that these compounds can effectively inhibit MMP-9, a protease involved in tumor progression. This inhibition is associated with promising cytotoxic effects on lung adenocarcinoma and glioma cell lines, suggesting a role in cancer treatment (Özdemir, Sever, Altıntop, Temel, Atlı, Baysal, & Demirci, 2017).
Apoptotic Effects in Leukemia Cell Line : Certain derivatives of tetrahydronaphthalene, including similar structures to the specified compound, have shown apoptotic effects in K562 human chronic myelogenous leukemia cell line. These compounds induced caspase 3 activation, PARP cleavage, and altered gene expressions related to apoptosis pathways (Koç, Ozkan, Hekmatshoar, Gurkan-Alp, Aktan, Buyukbingol, Sunguroglu, Buyukbingol, & Karabay, 2017).
Analgesic Activity : Some triazoles and triazolothiadiazines derived from tetrahydronaphthalen-2-yl have demonstrated promising analgesic activity. This suggests potential applications in pain management (Turan-Zitouni, Kaplancıklı, Erol, & Kılıç, 1999).
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(4-methylphenyl)sulfonyl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O4S/c1-16-8-12-20(13-9-16)31(28,29)14-4-7-21(27)24-23-26-25-22(30-23)19-11-10-17-5-2-3-6-18(17)15-19/h8-13,15H,2-7,14H2,1H3,(H,24,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFICZZGGDJKEKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NN=C(O2)C3=CC4=C(CCCC4)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)-4-tosylbutanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.